![molecular formula C11H12FNO B7508270 N-(cyclopropylmethyl)-2-fluorobenzamide](/img/structure/B7508270.png)
N-(cyclopropylmethyl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyclopropylmethyl)-2-fluorobenzamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the degradation of the neurotransmitter GABA, which plays a crucial role in the regulation of neuronal excitability. The inhibition of GABA-AT by CPP-115 leads to an increase in GABA levels, which can have a range of effects on the central nervous system.
Mechanism of Action
The mechanism of action of N-(cyclopropylmethyl)-2-fluorobenzamide is based on its inhibition of GABA-AT, which leads to an increase in the levels of GABA in the brain. GABA is the main inhibitory neurotransmitter in the central nervous system, and its increased levels can lead to a reduction in neuronal excitability and a range of effects on behavior and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific brain regions and neuronal circuits that are affected by the increased levels of GABA. In general, this compound has been shown to reduce seizure activity in animal models of epilepsy, to reduce anxiety-like behavior in rodents, and to reduce pain sensitivity in models of neuropathic pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(cyclopropylmethyl)-2-fluorobenzamide as a research tool is its high selectivity for GABA-AT, which allows for the specific modulation of GABA levels without affecting other neurotransmitter systems. However, the use of this compound in laboratory experiments can be limited by its relatively short half-life and its poor solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on N-(cyclopropylmethyl)-2-fluorobenzamide and its therapeutic applications. One area of interest is the development of more potent and selective GABA-AT inhibitors, which could have improved efficacy and reduced side effects compared to this compound. Another area of interest is the investigation of the effects of this compound on different brain regions and neuronal circuits, which could lead to the identification of new therapeutic targets for neurological and psychiatric disorders. Finally, the development of new delivery methods for this compound, such as nanoparticle-based drug delivery systems, could improve its pharmacokinetic properties and increase its potential for clinical use.
Synthesis Methods
The synthesis of N-(cyclopropylmethyl)-2-fluorobenzamide involves the reaction of 2-fluorobenzoyl chloride with cyclopropylmethylamine in the presence of a base, such as triethylamine. The resulting product is purified by column chromatography to yield this compound as a white crystalline solid.
Scientific Research Applications
N-(cyclopropylmethyl)-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in a range of neurological and psychiatric disorders. It has been shown to have anticonvulsant, anxiolytic, and analgesic effects in animal models, and has been investigated as a potential treatment for epilepsy, anxiety disorders, and neuropathic pain.
Properties
IUPAC Name |
N-(cyclopropylmethyl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO/c12-10-4-2-1-3-9(10)11(14)13-7-8-5-6-8/h1-4,8H,5-7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHPUPJGENDIJKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=O)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.